Cas no 936648-32-7 (tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate)

• Product Name: tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate
• CAS No: 936648-32-7
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• MDL: MFCD11227141
• CID: 1981229
• PubChem ID: 16674463
• Update Time: 2025-07-28

tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 6-METHOXY-4-OXOSPIRO[CHROMAN-2,4'-PIPERIDINE]-1'-CARBOXYLATE
• tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate
• SR-01000371371-1
• ASN 11723148
• FAGIYEFOUYDXNE-UHFFFAOYSA-N
• CS-0458774
• N-Boc-6-methoxyspiro[chromene-2,4'-piperidin]-4(3H)-one
• tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
• SR-01000371371
• Tert-butyl 6-methoxy-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
• AKOS015969597
• SCHEMBL4258170
• 6-METHOXYSPIRO[CHROMENE-2,4'-1'-TERT-BUTYL CARBOXYLATEPIPERIDIN]-4-(3H)-O+
• 936648-32-7
• EN300-338188

• MDL： MFCD11227141
• Inchi： 1S/C19H25NO5/c1-18(2,3)25-17(22)20-9-7-19(8-10-20)12-15(21)14-11-13(23-4)5-6-16(14)24-19/h5-6,11H,7-10,12H2,1-4H3
• InChI Key： FAGIYEFOUYDXNE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC21CCN(C(=O)OC(C)(C)C)CC2)=O)OC

Computed Properties

• Exact Mass: 347.17327290Da
• Monoisotopic Mass: 347.17327290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate

tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 936648-32-7): A Comprehensive Overview

tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 936648-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a benzopyran and a piperidine moiety, linked through a spiro junction. The presence of the tert-butyl and methoxy groups further enhances its structural complexity and potential biological activity.

The spirocyclic nature of this compound is particularly noteworthy, as it provides a rigid framework that can influence the compound's conformational stability and interactions with biological targets. The benzopyran moiety is known for its potential to modulate various biological processes, including enzyme inhibition and receptor binding. Meanwhile, the piperidine ring is often associated with central nervous system (CNS) activity and has been explored in the development of drugs for neurological disorders.

Recent studies have highlighted the potential of tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate in various therapeutic areas. One such area is the treatment of neurodegenerative diseases. Research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar spirocyclic structures exhibit potent neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. This makes tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate a promising candidate for further investigation in this field.

In addition to its potential in neurodegenerative diseases, tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate has also shown promise in cancer research. A study published in *Cancer Research* demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. The unique combination of the benzopyran and piperidine moieties may contribute to its selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the spirocyclic core through a ring-closing reaction. Subsequent steps focus on introducing the tert-butyl and methoxy groups to achieve the final structure. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies.

Preclinical studies have provided valuable insights into the pharmacological properties of tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate. In vitro assays have demonstrated its ability to cross the blood-brain barrier (BBB), which is crucial for CNS-targeted therapies. Additionally, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic applications. Ongoing clinical trials are evaluating the safety and efficacy of tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate in various disease models. These trials will provide critical data on dosing regimens, side effects, and long-term outcomes.

In conclusion, tert-butyl 6-methoxy-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 936648-32-7) represents a significant advancement in the development of novel therapeutic agents for neurodegenerative diseases and cancer. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As more data becomes available from ongoing studies, this compound may pave the way for new treatment options that address unmet medical needs.